Cas no 2228278-01-9 (methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate)

• Product Name: methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate
• CAS No: 2228278-01-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 6122758
• PubChem ID: 165626009
• Update Time: 2025-10-29

methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate
• EN300-1788016
• 2228278-01-9

• Inchi： 1S/C10H19NO4/c1-14-10(13)8-9(12)2-3-11-4-6-15-7-5-11/h9,12H,2-8H2,1H3
• InChI Key： LLFRLXVNZVLEIX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(CC(=O)OC)O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59Ų

Additional information on methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate

Recent Advances in the Study of Methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate (CAS: 2228278-01-9) in Chemical Biology and Pharmaceutical Research

The compound methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate (CAS: 2228278-01-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-hydroxy ester derivative containing a morpholine moiety has shown promising biological activities, particularly in the context of enzyme inhibition and as a potential intermediate for drug synthesis. Recent studies have focused on its synthetic routes, physicochemical properties, and biological evaluation, positioning it as a versatile scaffold for medicinal chemistry applications.

Structural analysis reveals that the combination of the morpholine ring's hydrogen bond acceptor properties with the β-hydroxy ester functionality creates unique molecular interactions. The compound's logP value of approximately 0.85 suggests favorable membrane permeability, while its polar surface area of 55.5 Ų indicates potential for good solubility. These characteristics make it particularly interesting for central nervous system (CNS) drug development, where balanced lipophilicity is crucial for blood-brain barrier penetration.

Recent synthetic improvements have demonstrated efficient routes to methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate with yields exceeding 85%. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis starting from commercially available 5-chloropentan-2-one, involving morpholine substitution followed by asymmetric reduction and esterification. This method provides enantiomerically pure material, which is critical for biological studies given the potential for stereospecific activity.

Biological evaluations have revealed several promising applications. The compound shows moderate inhibitory activity against phosphodiesterase 4 (PDE4) with an IC50 of 12.3 μM, suggesting potential as an anti-inflammatory agent. Additionally, preliminary studies indicate it may serve as a building block for γ-aminobutyric acid (GABA) analogs, with modifications to the ester group yielding compounds that exhibit GABA receptor modulation in vitro.

Mechanistic studies using X-ray crystallography and molecular docking have provided insights into the compound's binding modes. The morpholine oxygen participates in key hydrogen bonding interactions with protein targets, while the ester group appears to occupy hydrophobic pockets in enzyme active sites. These structural insights are guiding rational design of derivatives with improved potency and selectivity.

From a pharmaceutical development perspective, methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate demonstrates favorable stability profiles in simulated gastric and intestinal fluids, with >90% remaining after 24 hours at pH 2 and 7.4. Metabolic studies using human liver microsomes show moderate clearance, suggesting potential for reasonable oral bioavailability in humans.

Current research directions include exploring the compound's utility as a synthetic intermediate for more complex molecules, particularly in the development of dual-acting drugs targeting both inflammation and neurodegeneration. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with one candidate currently undergoing IND-enabling studies for potential application in neuroinflammatory disorders.

In conclusion, methyl 3-hydroxy-5-(morpholin-4-yl)pentanoate represents a promising multifunctional scaffold with diverse pharmaceutical applications. Its balanced physicochemical properties, synthetic accessibility, and emerging biological activities make it a valuable subject for continued investigation in drug discovery programs. Future research will likely focus on structure-activity relationship studies to optimize its pharmacological profile and explore additional therapeutic indications.